![molecular formula C5H6ClN3O2 B3038629 5-(chloromethyl)-1-methyl-2-nitro-1H-imidazole CAS No. 87544-76-1](/img/structure/B3038629.png)
5-(chloromethyl)-1-methyl-2-nitro-1H-imidazole
Overview
Description
“5-(chloromethyl)-1-methyl-2-nitro-1H-imidazole” is a type of organic compound known as an imidazole, which is a type of heterocyclic compound. Imidazoles are characterized by a five-membered ring structure, which includes two nitrogen atoms and three carbon atoms .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. For example, a related compound, 1-(chloromethyl)-2-methylnaphthalene, has been analyzed using FT-IR and FT-Raman techniques .
Chemical Reactions Analysis
Again, while specific reactions involving “5-(chloromethyl)-1-methyl-2-nitro-1H-imidazole” are not available, related compounds such as 5-(chloromethyl)furfural (CMF) have been studied. For example, CMF can be produced from biomass via a process involving dehydration of fructose and other cellulose derivatives using hydrochloric acid .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various analytical techniques. For a related compound, 5-Chloromethylfurfural, it is known to be a colorless liquid .
Scientific Research Applications
Chemical Reactivity and Synthesis
- 5-(chloromethyl)-1-methyl-2-nitro-1H-imidazole reacts with tertiary nitronate anions to afford 1-methyl-5-nitro-imidazoles with a trisubstituted ethylenic double bond. This is a result of a C-alkylation reaction followed by base-promoted nitrous acid elimination, indicating its utility in organic synthesis (Crozet et al., 1985).
Crystal Structure and Molecular Interactions
- The crystal structures of derivatives of 5-(chloromethyl)-1-methyl-2-nitro-1H-imidazole demonstrate different modes of halogen bonding. These findings are significant for understanding molecular interactions and designing materials with specific properties (Kubicki & Wagner, 2007).
Transition Metal Complexes
- 5-(chloromethyl)-1-methyl-2-nitro-1H-imidazole has been used to synthesize transition metal complexes, which were characterized for their spectral and microbial properties. This highlights its potential in developing new materials and antimicrobial agents (Verma et al., 2010).
Molecular Structure Analysis
- Detailed investigations of the molecular structure, vibrational, electronic, NMR, and NBO analysis of 5-(chloromethyl)-1-methyl-2-nitro-1H-imidazole derivatives have been conducted. These studies are crucial for understanding the compound's electronic properties and stability, impacting its use in various scientific applications (Sridevi & Velraj, 2012).
Potential as a Prodrug System
- Research has explored the use of 5-(chloromethyl)-1-methyl-2-nitroimidazole in prodrug systems. Its reactivity was studied for the release of active drugs in targeted therapies, demonstrating its potential in pharmaceutical development (Parveen et al., 1999).
Future Directions
properties
IUPAC Name |
5-(chloromethyl)-1-methyl-2-nitroimidazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3O2/c1-8-4(2-6)3-7-5(8)9(10)11/h3H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRTOFWZHDZMSQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1[N+](=O)[O-])CCl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(chloromethyl)-1-methyl-2-nitro-1H-imidazole |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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